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Compound of Interest

Compound Name: Rauwolscine

Cat. No.: B15614428

Introduction

Rauwolscine, also known as a-yohimbine and isoyohimbine, is a naturally occurring alkaloid
and a stereoisomer of yohimbine.[1][2] It is a potent and selective antagonist of a2-adrenergic
receptors with a Ki value of approximately 12 nM.[2][3][4] This activity makes it a valuable tool
in pharmacological research to study the physiological roles of a2-adrenoceptors. In addition to
its primary target, rauwolscine has been shown to interact with serotonin receptors, acting as
a partial agonist at 5-HT1A receptors and an antagonist at 5-HT2B receptors.[2][4][5]

Proper preparation of stock solutions is critical for obtaining accurate, reproducible, and
meaningful results in in-vitro experiments. This document provides a detailed protocol for the
preparation, storage, and handling of rauwolscine stock solutions to ensure stability and
efficacy for use in cell culture and other in-vitro assays.

Quantitative Data Summary

For consistency and reproducibility, it is crucial to use the appropriate solvent and
concentration for preparing rauwolscine stock solutions. The choice of the free base or
hydrochloride salt will affect the molecular weight and solubility. Rauwolscine hydrochloride is
more commonly used in research due to its enhanced water solubility.[4]
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Rauwolscine (Free

Rauwolscine

Property . Source
Base) Hydrochloride
Molecular Formula C21H26N203 C21H26N203 « HCI [31[6]
Molecular Weight 354.44 g/mol 390.9 g/mol [3][6]
Appearance Crystalline Solid Crystalline Solid [61[7]
o Data not readily ~7-14 mg/mL (~18-35
Solubility in DMSO _ (213108101
available mM)
o ) 2.24 mg/mL (~6.3
Solubility in Water Sparingly soluble [6]1[8]
mM)
Solubility in Ethanol Sparingly soluble Sparingly soluble [10]

Storage (Powder)

-20°C, desiccated (=4

years)

-20°C, desiccated (=3

years)

[719]

Storage (Stock
Solution)

-80°C (<1 year); -20°C
(<1 month)

-80°C (<1 year); -20°C
(<1 month)

[3](8]

Note: Solubility can vary between batches. It is recommended to use fresh, anhydrous DMSO

as moisture can reduce solubility.[3] For agueous solutions, warming and sonication may be

required to fully dissolve the compound.[6][8]

Experimental Protocols

This protocol describes the preparation of a 10 mM stock solution of Rauwolscine

Hydrochloride in DMSO, a common solvent for in-vitro studies.

Materials:

Calibrated analytical balance

Rauwolscine Hydrochloride powder (FW: 390.9 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials (amber or wrapped in foil)
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» Sterile, positive-displacement pipettes and tips

o Vortex mixer

e 0.22 um syringe filter (optional, for sterilization of final working solution)
Protocol for 10 mM Stock Solution Preparation:

» Calculation:

o To prepare a 10 mM stock solution, you need to calculate the mass of Rauwolscine HCI
required for your desired volume.

o The formula is: Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x
Molecular Weight ( g/mol )

o Example for 1 mL of 10 mM stock: Mass (mg) = 10 mmol/L x 0.001 L x 390.9 g/mol =
3.909 mg

» Weighing:

o Carefully weigh out the calculated mass of Rauwolscine HCI| powder using an analytical
balance.

o Place the powder into a sterile amber or foil-wrapped microcentrifuge tube to protect it
from light.[6]

o Dissolution:

o Add the desired volume of anhydrous DMSO to the tube containing the Rauwolscine HCI
powder.

o Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming in
a water bath (37°C) may be used to aid dissolution if necessary.[2][8]

o Storage and Handling:
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o Once dissolved, aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles, which can degrade the compound.[3][9]

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (6-12 months).[3][6]

o Always protect the stock solution from light.
Preparation of Working Solutions:

o For in-vitro experiments, the DMSO stock solution should be serially diluted to the final
working concentration in the appropriate cell culture medium or buffer.

e |t is crucial to ensure the final concentration of DMSO in the culture medium is non-toxic to
the cells, typically below 0.1-0.5%.

e Important: When diluting the DMSO stock into an aqueous buffer, add the stock solution to
the buffer while vortexing to prevent precipitation of the compound.[7] Aqueous solutions
should be prepared fresh and are not recommended for storage for more than one day.[7]

o If sterility is a major concern, the final working solution can be sterilized by passing it through
a 0.22 pm syringe filter.[6]

Visualizations

Diagram 1: Experimental Workflow
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Workflow for Rauwolscine Stock Solution Preparation

1. Calculate Mass
(e.g., 3.91 mg for 1mL of 20mM)

;

2. Weigh Rauwolscine HCI

:

3. Add Anhydrous DMSO

;

4. Vortex to Dissolve
(Warm if necessary)

Visually Inspect
for complete dissolution

%recipitate

5. Aliquot into
Single-Use Tubes

;

6. Store at -20°C or -80°C
(Protect from light)

Ready for Use

Click to download full resolution via product page

Caption: Step-by-step workflow for preparing a Rauwolscine stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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